Cas no 1529329-33-6 (1-(2,2-DIFLUOROETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID)

1-(2,2-Difluoroethyl)cyclobutane-1-carboxylic acid is a fluorinated cyclobutane derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of the difluoroethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The cyclobutane ring contributes to conformational rigidity, which can improve binding affinity in target molecules. Its carboxylic acid functionality allows for further derivatization, enabling the introduction of diverse pharmacophores. This compound is particularly useful in the development of bioactive molecules where fluorination is desired for improved pharmacokinetic properties. Its structural features make it a versatile building block for medicinal chemistry and specialty chemical applications.
1-(2,2-DIFLUOROETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID structure
1529329-33-6 structure
Product Name:1-(2,2-DIFLUOROETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID
CAS No:1529329-33-6
MF:C7H10F2O2
MW:164.149909496307
MDL:MFCD21922753
CID:4604282
PubChem ID:79425843
Update Time:2025-10-29

1-(2,2-DIFLUOROETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-DIFLUOROETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID
    • 1-(2,2-difluoroethyl)cyclobutanecarboxylic acid
    • Cyclobutanecarboxylic acid, 1-(2,2-difluoroethyl)-
    • PS-17208
    • P17232
    • SB22542
    • AKOS017980114
    • Z1321950442
    • MFCD21922753
    • CS-0057133
    • 1529329-33-6
    • 1-(2,2-difluoroethyl)cyclobutane-1-carboxylicacid
    • EN300-1696668
    • MDL: MFCD21922753
    • Inchi: 1S/C7H10F2O2/c8-5(9)4-7(6(10)11)2-1-3-7/h5H,1-4H2,(H,10,11)
    • InChI Key: YVDNLJJRPYJSCF-UHFFFAOYSA-N
    • SMILES: C1(CC(F)F)(C(O)=O)CCC1

Computed Properties

  • Exact Mass: 164.06488588g/mol
  • Monoisotopic Mass: 164.06488588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 37.3Ų

1-(2,2-DIFLUOROETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486766-100 mg
1-(2,2-Difluoroethyl)cyclobutane-1-carboxylic acid; .
1529329-33-6
100mg
€602.30 2023-06-15
abcr
AB486766-250 mg
1-(2,2-Difluoroethyl)cyclobutane-1-carboxylic acid; .
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abcr
AB486766-500 mg
1-(2,2-Difluoroethyl)cyclobutane-1-carboxylic acid; .
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Chemenu
CM461350-250mg
1-(2,2-DIFLUOROETHYL)CYCLOBUTANE-1-CARBOXYLIC ACID
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Chemenu
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Chemenu
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Chemenu
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Chemenu
CM461350-5g
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eNovation Chemicals LLC
D586825-100mg
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